Cas no 1105227-16-4 (N-cyclopropyl-2-{2-(2,5-dimethoxyphenyl)amino-1,3-thiazol-4-yl}acetamide)

• Product Name: N-cyclopropyl-2-{2-(2,5-dimethoxyphenyl)amino-1,3-thiazol-4-yl}acetamide
• CAS No: 1105227-16-4
• MF: C₁₆H₁₉N₃O₃S
• MW: 333.40536236763
• CID: 5798899
• PubChem ID: 30860000
• Update Time: 2025-08-05

N-cyclopropyl-2-{2-(2,5-dimethoxyphenyl)amino-1,3-thiazol-4-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-2-{2-(2,5-dimethoxyphenyl)amino-1,3-thiazol-4-yl}acetamide
• N-cyclopropyl-2-{2-[(2,5-dimethoxyphenyl)amino]-1,3-thiazol-4-yl}acetamide
• 1105227-16-4
• N-cyclopropyl-2-(2-((2,5-dimethoxyphenyl)amino)thiazol-4-yl)acetamide
• AKOS024508198
• N-cyclopropyl-2-[2-(2,5-dimethoxyanilino)-1,3-thiazol-4-yl]acetamide
• VU0642975-1
• F5382-0704

• Inchi： 1S/C16H19N3O3S/c1-21-12-5-6-14(22-2)13(8-12)19-16-18-11(9-23-16)7-15(20)17-10-3-4-10/h5-6,8-10H,3-4,7H2,1-2H3,(H,17,20)(H,18,19)
• InChI Key： DAEMXAXBWLXPNK-UHFFFAOYSA-N
• SMILES： S1C(NC2C=C(C=CC=2OC)OC)=NC(=C1)CC(NC1CC1)=O

Computed Properties

• Exact Mass: 333.11471265g/mol
• Monoisotopic Mass: 333.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-cyclopropyl-2-{2-(2,5-dimethoxyphenyl)amino-1,3-thiazol-4-yl}acetamide

Professional Introduction to N-cyclopropyl-2-{2-(2,5-dimethoxyphenyl)amino-1,3-thiazol-4-yl}acetamide (CAS No. 1105227-16-4)

N-cyclopropyl-2-{2-(2,5-dimethoxyphenyl)amino-1,3-thiazol-4-yl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 1105227-16-4, represents a novel molecular entity with a complex structural framework. The presence of multiple functional groups, including an amide moiety and a thiazole ring, makes it a promising candidate for further investigation in drug discovery and development.

The structural composition of N-cyclopropyl-2-{2-(2,5-dimethoxyphenyl)amino-1,3-thiazol-4-yl}acetamide is characterized by its intricate arrangement of atoms and bonds. The compound features a cyclopropyl group attached to an acetamide backbone, which is further substituted with a 2-(2,5-dimethoxyphenyl)amino group linked to a 1,3-thiazole ring. This structural complexity suggests potential interactions with biological targets that could be exploited for therapeutic purposes.

In recent years, there has been growing interest in the development of new therapeutic agents derived from heterocyclic compounds. Thiazole derivatives, in particular, have shown considerable promise in various pharmacological applications. The thiazole ring in N-cyclopropyl-2-{2-(2,5-dimethoxyphenyl)amino-1,3-thiazol-4-yl}acetamide is known to exhibit bioactivity across multiple biological pathways. This has prompted researchers to explore its potential as a scaffold for designing novel drugs targeting diseases such as cancer, inflammation, and infectious disorders.

The dimethoxyphenyl group in the compound's structure adds another layer of complexity and potential functionality. This aromatic moiety is known to influence the electronic properties and binding affinity of the molecule. The presence of two methoxy groups enhances the compound's solubility and metabolic stability, which are critical factors in drug design. Such modifications are often employed to optimize pharmacokinetic profiles and improve therapeutic efficacy.

Recent studies have highlighted the importance of N-cyclopropyl-substituted compounds in medicinal chemistry. The cyclopropyl group is known to stabilize the molecular structure and enhance binding interactions with biological targets. In the context of N-cyclopropyl-2-{2-(2,5-dimethoxyphenyl)amino-1,3-thiazol-4-yl}acetamide, this group may contribute to the compound's ability to interact with specific enzymes or receptors involved in disease pathways.

The acetamide functional group is another key feature of this compound that warrants further investigation. Acetamides are widely recognized for their role as bioactive molecules in pharmaceuticals. They can serve as intermediates in the synthesis of more complex drug molecules and are often incorporated into drugs due to their favorable pharmacological properties. The presence of an acetamide moiety in N-cyclopropyl-2-{2-(2,5-dimethoxyphenyl)amino-1,3-thiazol-4-yl}acetamide suggests potential applications in the development of novel therapeutic agents.

Current research efforts are focused on understanding the biological activity of N-cyclopropyl-2-{2-(2,5-dimethoxyphenyl)amino-1,3-thiazol-4-yl}acetamide through various experimental approaches. In vitro studies have begun to unravel its interactions with potential target proteins and enzymes. These studies aim to identify any inhibitory or stimulatory effects that the compound may exert on biological pathways relevant to human health and disease.

The synthesis of N-cyclopropyl-2-{2-(2,5-dimethoxyphenyl)amino-1,3-thiazol-4-yl}acetamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions and precise functional group transformations. Researchers have employed advanced synthetic techniques to construct the complex molecular framework of this compound efficiently and with high yield.

As our understanding of molecular structures and their biological interactions continues to evolve, compounds like N-cyclopropyl-2-{2-(2,5-dimethoxyphenyl)amino-1,3-thiazol-4-y}acetamide will play a crucial role in advancing drug discovery efforts. The unique combination of functional groups in this molecule makes it a versatile tool for exploring new therapeutic strategies across multiple disease areas.

The future prospects for N-cyclopropyl-2-{2-(2,5-dimethoxyphenyl)amino-1,3-thiazol}-4-y acetamide are promising given its structural complexity and potential bioactivity. Further research is needed to fully elucidate its pharmacological properties and explore its therapeutic applications. Collaborative efforts between synthetic chemists and biologists will be essential in translating this compound from a laboratory curiosity into a viable candidate for clinical development.